Cas no 125328-78-1 (b-D-Galactopyranoside,6-bromo-2-naphthalenyl, tetraacetate (9CI))
125328-78-1 structure
Product Name:b-D-Galactopyranoside,6-bromo-2-naphthalenyl, tetraacetate (9CI)
CAS No:125328-78-1
MF:C24H25BrO10
MW:553.35330748558
CID:236793
PubChem ID:132427579
Update Time:2025-04-19
b-D-Galactopyranoside,6-bromo-2-naphthalenyl, tetraacetate (9CI) Chemical and Physical Properties
Names and Identifiers
-
- b-D-Galactopyranoside,6-bromo-2-naphthalenyl, tetraacetate (9CI)
- 125328-78-1
- beta-D-Galactopyranoside, 6-bromo-2-naphthalenyl, tetraacetate
-
- Inchi: 1S/C24H25BrO10/c1-12(26)30-11-20-21(31-13(2)27)22(32-14(3)28)23(33-15(4)29)24(35-20)34-19-8-6-16-9-18(25)7-5-17(16)10-19/h5-10,20-24H,11H2,1-4H3/t20-,21+,22+,23-,24-/m1/s1
- InChI Key: YJWIJKXVZMWBCT-OYTPZHDJSA-N
- SMILES: BrC1C=CC2=C(C=1)C=CC(=C2)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 272.08309
- Monoisotopic Mass: 552.06311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 788
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 124Ų
Experimental Properties
- PSA: 52.54
b-D-Galactopyranoside,6-bromo-2-naphthalenyl, tetraacetate (9CI) Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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